BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-3-isoxazolemethanol CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-3-isoxazolemethanol

Cat. No.: B15200251

In-depth Technical Guide: 5-Bromo-3-
Isoxazolemethanol
Core Compound Identification

Chemical Identity: 5-Bromo-3-isoxazolemethanol, a heterocyclic alcohol, is a specialized
organic compound. Comprehensive data for this specific molecule, including its unique CAS
number and detailed experimental protocols, is not readily available in public chemical
databases.

However, a closely related isomer, (2-Bromo-1,3-oxazol-5-yl)methanol, possesses documented
identifiers which are presented below. It is crucial for researchers to verify the specific isomer
relevant to their work, as structural differences will significantly impact chemical and biological
activity.

Summary of Chemical Data

For the related isomer, (2-Bromo-1,3-oxazol-5-yl)methanol, the following information has been

compiled:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15200251?utm_src=pdf-interest
https://www.benchchem.com/product/b15200251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15200251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

CAS Number 1092351-98-8 CymitQuimica[1]
Molecular Formula CaHaBrNO2 CymitQuimica[1]
Molecular Weight 177.98 g/mol CymitQuimica[1]
Purity Min. 95% CymitQuimica[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, handling, and application of 5-Bromo-3-
isoxazolemethanol are not extensively documented in the surveyed literature. General
synthetic strategies for similar bromo-isoxazole and bromo-oxazole derivatives often involve
multi-step processes. These can include the cyclization of functionalized precursors to form the
heterocyclic ring, followed by bromination and subsequent functional group manipulations to
introduce the methanol moiety. Researchers should consult specialized organic synthesis
literature for methodologies applicable to isoxazole and oxazole chemistry.

Logical Relationships in Synthesis

The synthesis of functionalized isoxazoles can be conceptualized through a logical workflow.
The following diagram illustrates a generalized approach that could be adapted for the
synthesis of 5-Bromo-3-isoxazolemethanol, starting from precursor materials.
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Generalized Synthetic Workflow

Starting Materials
(e.g., Alkynes, Hydroxylamine)

[3+2] Cycloaddition

Isoxazole Core Formation

Regioselective Bromination

5-Bromo-isoxazole Intermediate

Functional Group Interconversion

(e.g., Reduction of an Ester or Aldehyde)

Final Product:
5-Bromo-3-isoxazolemethanol

Click to download full resolution via product page

A generalized synthetic pathway for 5-Bromo-3-isoxazolemethanol.

Disclaimer: Due to the limited availability of specific data for 5-Bromo-3-isoxazolemethanol,
this guide provides information on a closely related compound and general synthetic principles.
Researchers should exercise due diligence in sourcing and validating information for their

specific research needs.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15200251?utm_src=pdf-body-img
https://www.benchchem.com/product/b15200251?utm_src=pdf-body
https://www.benchchem.com/product/b15200251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15200251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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